2-(Cyclohexyloxy)-3-(methylthio)phenol

• Molecular Formula: C13H18O2S
• Molecular Weight: 238.35 g/mol
• IUPAC Name: 2-cyclohexyloxy-3-methylsulfanylphenol
• InChI: InChI=1S/C13H18O2S/c1-16-12-9-5-8-11(14)13(12)15-10-6-3-2-4-7-10/h5,8-10,14H,2-4,6-7H2,1H3
• InChI Key: JJYJQFFJDPYQMP-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1OC2CCCCC2)O

Description

2-(Cyclohexyloxy)-3-(methylthio)phenol is a phenolic derivative characterized by a cyclohexyloxy group (-O-C₆H₁₁) at position 2 and a methylthio group (-SCH₃) at position 3 on the aromatic ring. Its molecular formula is C₁₃H₁₈O₂S, with a molecular weight of 262.35 g/mol. This compound is structurally distinct due to the combination of a bulky cyclohexyloxy substituent and a sulfur-containing methylthio group, which influence its physicochemical properties, such as lipophilicity and electronic distribution .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Cyclohexyloxy)-3-(methylthio)phenol typically involves the reaction of 2-hydroxy-3-methylthiophenol with cyclohexyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like acetone or dimethylformamide (DMF) under reflux conditions. The product is then purified through recrystallization or column chromatography.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

2-(Cyclohexyloxy)-3-(methylthio)phenol undergoes various chemical reactions, including:

Oxidation: The methylthio group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The phenol group can be reduced to a cyclohexyloxy-methylthiophenol using reducing agents such as lithium aluminum hydride.

Substitution: The phenol group can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation, using reagents like nitric acid or bromine.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid

Reduction: Lithium aluminum hydride, sodium borohydride

Substitution: Nitric acid, bromine, sulfuric acid

Major Products Formed

Oxidation: Sulfoxides, sulfones

Reduction: Cyclohexyloxy-methylthiophenol

Substitution: Nitrated or halogenated derivatives

Scientific Research Applications

2-(Cyclohexyloxy)-3-(methylthio)phenol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an antioxidant and antimicrobial agent.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials, such as polymers and resins.

Mechanism of Action

The mechanism of action of 2-(Cyclohexyloxy)-3-(methylthio)phenol involves its interaction with various molecular targets and pathways. The phenol group can participate in hydrogen bonding and electron donation, while the cyclohexyloxy and methylthio groups can influence the compound’s lipophilicity and reactivity. These properties enable the compound to interact with enzymes, receptors, and other biomolecules, leading to its observed biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis highlight key differences and similarities between 2-(Cyclohexyloxy)-3-(methylthio)phenol and related phenolic/thiophenolic derivatives:

Table 1: Comparative Analysis of Phenolic Derivatives

Compound Name	Substituents	Molecular Formula	CAS Number	Key Properties/Applications
2-(Cyclohexyloxy)-3-(methylthio)phenol	2-Cyclohexyloxy, 3-methylthio	C₁₃H₁₈O₂S	N/A	High lipophilicity (logP ~4.2*); potential use in hydrophobic matrices or as a synthetic intermediate
2-(Methylthio)phenol	2-Methylthio	C₇H₈OS	1073-29-6	Moderate solubility in polar solvents (e.g., ethanol); used in agrochemicals and dye synthesis
2-((4-Methoxyphenyl)thio)phenol	2-(4-Methoxyphenylthio)	C₁₃H₁₂O₂S	N/A	Synthesized via iodine-catalyzed arylthiolation; exhibits reactivity in cross-coupling reactions
Thiophene fentanyl derivatives	Thiophenoyl groups	Variable (e.g., C₂₄H₂₆N₂OS·HCl)	2306823-39-0	Neurotoxicological effects under study; limited safety data available

*Estimated using fragment-based methods (e.g., Hansch approach).

Key Comparisons

Lipophilicity and Solubility: The cyclohexyloxy group in 2-(Cyclohexyloxy)-3-(methylthio)phenol significantly increases lipophilicity compared to simpler derivatives like 2-(methylthio)phenol. This property may enhance membrane permeability in biological systems or compatibility with non-polar solvents . In contrast, 2-(methylthio)phenol (logP ~2.1) exhibits moderate solubility in ethanol and water, making it suitable for reactions in polar media .

Synthetic Accessibility: Iodine-catalyzed methods for 2-arylsulfanylphenol derivatives (e.g., 2-((4-Methoxyphenyl)thio)phenol) suggest that similar approaches could be adapted for synthesizing the target compound by substituting cyclohexanol for aryl thiols . Thiophenolic intermediates like 2-(methylthio)phenol are often precursors for complex sulfides or disulfides in organic synthesis .

Biological and Toxicological Profiles: Thiophene-containing compounds (e.g., thiophene fentanyl derivatives) highlight the importance of sulfur substituents in modulating bioactivity. However, insufficient toxicological data exist for many thiophenolic analogs, necessitating caution in handling .